Cas no 1396637-75-4 (1-(2-fluorophenyl)methyl-3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-fluorophenyl)methyl-3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one
• CAS No: 1396637-75-4
• MF: C₁₈H₁₂FN₅O₂
• MW: 349.318586349487
• CID: 6030905
• PubChem ID: 71794601
• Update Time: 2025-05-26

1-(2-fluorophenyl)methyl-3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)methyl-3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one
• 1-[(2-fluorophenyl)methyl]-3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)pyridin-2-one
• AKOS024545093
• 1-(2-fluorobenzyl)-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one
• 1-[(2-fluorophenyl)methyl]-3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydropyridin-2-one
• 1396637-75-4
• F6252-3985

• Inchi： 1S/C18H12FN5O2/c19-14-6-2-1-4-12(14)11-24-9-3-5-13(18(24)25)17-22-16(23-26-17)15-10-20-7-8-21-15/h1-10H,11H2
• InChI Key： HNRUCHKMAQMGSQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)C=CC=C1C1ON=C(C2=NC=CN=C2)N=1

Computed Properties

• Exact Mass: 349.09750280g/mol
• Monoisotopic Mass: 349.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85Ų

Additional information on 1-(2-fluorophenyl)methyl-3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1,2-dihydropyridin-2-one

Introduction to 1-(2-Fluorophenyl)methyl-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-2-one (CAS No. 1396637-75-4)

1-(2-Fluorophenyl)methyl-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-2-one (CAS No. 1396637-75-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group, a pyrazine moiety, and an oxadiazole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The fluorinated phenyl group in the compound plays a crucial role in enhancing its lipophilicity and metabolic stability, which are essential properties for drug candidates. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, thereby influencing their binding affinities to target proteins. This makes 1-(2-fluorophenyl)methyl-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-2-one an attractive candidate for drug development.

The pyrazine moiety is another key structural feature of this compound. Pyrazine derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in 1-(2-fluorophenyl)methyl-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-2-one suggests potential applications in the treatment of various diseases.

The oxadiazole ring is a heterocyclic compound that is widely used in medicinal chemistry due to its favorable pharmacological properties. Oxadiazoles are known for their ability to form hydrogen bonds and π-stacking interactions with target proteins, which can enhance the binding affinity and selectivity of drug molecules. In the context of 1-(2-fluorophenyl)methyl-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-2-one, the oxadiazole ring likely contributes to its biological activity and therapeutic potential.

Recent studies have highlighted the potential of 1-(2-fluorophenyl)methyl-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-2-one as a potent inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that this compound exhibits significant inhibitory activity against kinases such as PI3K and mTOR, which are key players in cell signaling pathways associated with cancer progression. This makes it a promising candidate for the development of targeted cancer therapies.

In addition to its anti-cancer properties, 1-(2-fluorophenyl)methyl-3-(3-(pyrazin-2-y l)-1 , 2 , 4 - o x ad i az o l - 5 - y l ) - 1 , 2 - d i hy dr o py ri d i n - 2 - o ne has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-fluorophenyl)methyl - 3 -( 3 -( py raz i n - 2 - y l ) - 1 , 4 - ox ad i az o l - 5 - y l ) - 1 , 2 - di hy dr o py ri d i n - 2 - one have also been extensively studied. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic effects over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 1 -( 2-f lu or o ph en yl )m et h yl - ( ( p y ra z i n - ( ox ad i az o l - ) di hy dr o py ri d i n - one) in various disease models. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and a favorable safety profile. Further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.

In conclusion, 1 -( ( f lu or o ph en yl )m et h yl ( p y ra z i n ox ad i az o l di hy dr o py ri d i n one) (CAS No. 1396637-75) is a promising compound with a unique combination of structural features that contribute to its biological activities and therapeutic potential. Ongoing research continues to uncover new applications for this molecule in the treatment of various diseases, making it an exciting area of focus in medicinal chemistry and pharmaceutical research.